3-(1-(2-Methoxy-5-methylphenyl)-3,5-dimethyl-1H-pyrazol-4-yl)propanoic acid

• Molecular Formula: C16H20N2O3
• Molecular Weight: 288.34 g/mol
• IUPAC Name: 3-[1-(2-methoxy-5-methylphenyl)-3,5-dimethylpyrazol-4-yl]propanoic acid
• InChI: InChI=1S/C16H20N2O3/c1-10-5-7-15(21-4)14(9-10)18-12(3)13(11(2)17-18)6-8-16(19)20/h5,7,9H,6,8H2,1-4H3,(H,19,20)
• InChI Key: FIHQOWNQFPXHLK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OC)N2C(=C(C(=N2)C)CCC(=O)O)C

Description

3-(1-(2-Methoxy-5-methylphenyl)-3,5-dimethyl-1H-pyrazol-4-yl)propanoic acid is an organic compound with a complex structure that includes a pyrazole ring substituted with methoxy and methyl groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(1-(2-Methoxy-5-methylphenyl)-3,5-dimethyl-1H-pyrazol-4-yl)propanoic acid typically involves multi-step organic reactions. One common method includes the formation of the pyrazole ring through cyclization reactions, followed by the introduction of the methoxy and methyl substituents. The final step involves the addition of the propanoic acid group.

Industrial Production Methods

Industrial production of this compound may involve optimized synthetic routes to ensure high yield and purity. This often includes the use of catalysts and controlled reaction conditions to facilitate the formation of the desired product.

Chemical Reactions Analysis

Types of Reactions

3-(1-(2-Methoxy-5-methylphenyl)-3,5-dimethyl-1H-pyrazol-4-yl)propanoic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can convert the compound into alcohols or amines.

Substitution: The methoxy and methyl groups can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles for substitution reactions. Reaction conditions such as temperature, solvent, and pH are carefully controlled to achieve the desired transformations.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids, while reduction may produce alcohols.

Scientific Research Applications

3-(1-(2-Methoxy-5-methylphenyl)-3,5-dimethyl-1H-pyrazol-4-yl)propanoic acid has several scientific research applications:

Chemistry: Used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: Investigated for its potential biological activities, including anti-inflammatory and antimicrobial properties.

Medicine: Explored for its potential therapeutic effects in treating various diseases.

Industry: Utilized in the production of pharmaceuticals and other chemical products.

Mechanism of Action

The mechanism of action of 3-(1-(2-Methoxy-5-methylphenyl)-3,5-dimethyl-1H-pyrazol-4-yl)propanoic acid involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context.

Comparison with Similar Compounds

Similar Compounds

• 3-(2-Methoxy-5-methylphenyl)-3-phenyl-propanoic acid
• 3-(2-Methoxyphenyl)propanoic acid

Uniqueness

Compared to similar compounds, 3-(1-(2-Methoxy-5-methylphenyl)-3,5-dimethyl-1H-pyrazol-4-yl)propanoic acid has unique structural features, such as the presence of the pyrazole ring and specific substituents. These structural differences contribute to its distinct chemical and biological properties, making it a valuable compound for various applications.